4-(Benzenesulfinyl)-3-methylbutan-1-ol

• CAS No.: 88408-81-5
• Molecular Formula: C11H16O2S
• Molecular Weight: 212.31 g/mol
• IUPAC Name: 4-(benzenesulfinyl)-3-methylbutan-1-ol
• InChI: InChI=1S/C11H16O2S/c1-10(7-8-12)9-14(13)11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key: UWABZYICRVVYNK-UHFFFAOYSA-N
• Canonical SMILES: CC(CCO)CS(=O)C1=CC=CC=C1

Description

4-(Benzenesulfinyl)-3-methylbutan-1-ol is a useful research compound. Its molecular formula is C11H16O2S and its molecular weight is 212.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.96 g of 4-phenylthio-3-methyl-1-butanol were dissolved in 100 ml of methanol, a solution of 2.57 g of sodium metaperiodate in 50 ml of water added, and the mixture stirred at room temperature overnight. Then, an aqueous solution of sodium chloride was added, the resulting mixture extracted with diethyl ether, the ether layer washed with water and a saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate, and the ether distilled off. There was obtained a slightly yellow liquid. This was purified by silica gel column chromatography (developing solvent: methylene chloride-ethyl acetate) to give 1.60 g of a colorless to slightly yellow liquid. The characteristic signals of this substance on its 1H-NMR spectrum were as follows: